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Compound of Interest

Compound Name: Zinc nitrate hydrate

Cat. No.: B12062164

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a 0.1 M zinc nitrate solution

for experimental use. It includes information on the necessary reagents and equipment, safety

precautions, and a step-by-step guide to ensure accurate and safe preparation.

Quantitative Data Summary
For reproducibility and accuracy in experimental settings, precise measurements are critical.

The following table summarizes the key quantitative data for the preparation of a 0.1 M zinc

nitrate solution. The most common form of zinc nitrate is the hexahydrate; therefore, the

calculations are based on this form.
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Parameter Value Source

Chemical Formula

(Hexahydrate)
Zn(NO₃)₂·6H₂O [1]

Molar Mass (Hexahydrate) 297.49 g/mol [1]

Molar Mass (Anhydrous) 189.36 g/mol [1]

Mass required for 1 L of 0.1 M

solution (Hexahydrate)
29.75 g

Mass required for 500 mL of

0.1 M solution (Hexahydrate)
14.87 g

Mass required for 100 mL of

0.1 M solution (Hexahydrate)
2.97 g

Experimental Protocol: Preparation of 1 L of 0.1 M
Zinc Nitrate Solution
This protocol details the steps for preparing 1 liter of a 0.1 M zinc nitrate solution using zinc

nitrate hexahydrate.

1. Materials and Equipment:

Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

Deionized or distilled water

1000 mL volumetric flask

Analytical balance

Weighing boat or paper

Spatula

Funnel
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Beaker

Wash bottle with deionized/distilled water

Personal Protective Equipment (PPE): safety goggles, lab coat, and nitrile gloves

2. Safety Precautions:

Hazard Identification: Zinc nitrate is an oxidizing solid and can intensify fire. It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2][3]

[4][5][6]

Handling: Always handle zinc nitrate in a well-ventilated area or under a chemical fume

hood.[2][4][5] Avoid breathing dust.[2][4] Keep away from heat, sparks, open flames, and

combustible materials.[2][3][4][5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and nitrile gloves, at all times.[2][3][4]

First Aid:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][6]

If on skin: Wash with plenty of soap and water.[2][6]

If swallowed: Call a poison center or doctor if you feel unwell.[3]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[2]

Disposal: Dispose of waste materials according to local, regional, and national regulations.[3]

[6]

3. Step-by-Step Procedure:

Calculation:

To prepare a 0.1 M solution, you need 0.1 moles of zinc nitrate per liter of solution.
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Using the molar mass of zinc nitrate hexahydrate (297.49 g/mol ), the required mass is

calculated as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol )

Mass (g) = 0.1 mol/L × 1 L × 297.49 g/mol = 29.75 g

Weighing the Zinc Nitrate:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out 29.75 g of zinc nitrate hexahydrate using a spatula.

Dissolving the Zinc Nitrate:

Place a funnel in the neck of the 1000 mL volumetric flask.

Carefully transfer the weighed zinc nitrate hexahydrate into the flask.

Use a wash bottle to rinse any remaining powder from the weighing boat and funnel into

the flask.

Add deionized or distilled water to the flask until it is about half full.

Swirl the flask gently to dissolve the solid. A magnetic stirrer can be used to facilitate

dissolution.

Bringing to Volume:

Once the zinc nitrate is completely dissolved, continue to add deionized or distilled water

until the bottom of the meniscus reaches the calibration mark on the neck of the volumetric

flask.

Use a dropper or pipette for the final additions to avoid overshooting the mark.

Homogenization:

Cap the volumetric flask securely and invert it several times (at least 10-15 times) to

ensure the solution is homogeneous.
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Labeling and Storage:

Label the flask clearly with the name of the solution (0.1 M Zinc Nitrate), the date of

preparation, and your initials.

Store the solution in a cool, dry, and well-ventilated place, away from incompatible

materials.[5] Keep the container tightly closed.[2][5]

Diagrams
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Caption: Workflow for preparing a 0.1 M zinc nitrate solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of a 0.1 M
Zinc Nitrate Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12062164/docs#application-notes-and-protocols-
preparation-of-a-0-1-m-zinc-nitrate-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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